Cas no 1338-16-5 (Iron sorbitex)

• Product Name: Iron sorbitex
• CAS No: 1338-16-5
• MF: C₁₂H₁₉FeO₁₃
• MW: 427.116466760635
• CID: 181075
• PubChem ID: 20715017
• Update Time: 2025-04-19

Iron sorbitex Chemical and Physical Properties

Names and Identifiers

• Iron sorbitex
• (2R,3R,4R,5S)-hexane-1,2,3,4,5,6-hexol,2-hydroxypropane-1,2,3-tricarboxylate,iron(3+)
• Iron sorbitex.
• IRON(III)SORBITOL
• IRONCITRATESORBITOL
• IRON-SORBITAL-CITRICACIDCOMPLEX
• IRONSORBITOL-CITRICACIDCOMPLEX
• citric acid -iron -sorbitol
• NS00083846
• Iron(3+) 2-hydroxypropane-1,2,3-tricarboxylate--hexitol (1/1/1)
• Jectofer
• Citric acid, iron, sorbitol drug combination
• Iron-sorbitol
• SCHEMBL60075
• DTXSID40928274
• (2R,3R,4R,5S)-hexane-1,2,3,4,5,6-hexol;2-hydroxypropane-1,2,3-tricarboxylate;iron(3+)
• Iron sorbitex [USAN:USP]
• Yectofer
• Astra 1572
• HSDB 1967
• Iron sorbitol citrate
• 1338-16-5
• 62765-90-6

• Inchi： 1S/C6H8O7.C6H14O6.Fe/c7-3(8)1-6(13,5(11)12)2-4(9)10;7-1-3(9)5(11)6(12)4(10)2-8;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);3-12H,1-2H2;/q;;+3/p-3/t;3-,4+,5-,6-;/m.1./s1
• InChI Key： WNDUPUMWHYAJOR-SADXPQEKSA-K
• SMILES： [Fe+3].O[C@H]([C@@H](CO)O)[C@@H]([C@H](CO)O)O.OC(C(=O)[O-])(CC(=O)[O-])CC(=O)[O-]

Computed Properties

• Exact Mass: 427.017508
• Monoisotopic Mass: 427.017508
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 315
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 262